Cas no 587877-78-9 (3-Pyridinecarbonitrile, 2-methyl-4-(4-methylphenyl)-)

• Product Name: 3-Pyridinecarbonitrile, 2-methyl-4-(4-methylphenyl)-
• CAS No: 587877-78-9
• MF: C₁₄H₁₂N₂
• MW: 208.258482933044
• CID: 1614685
• Update Time: 2024-09-13

3-Pyridinecarbonitrile, 2-methyl-4-(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-methyl-4-(4-methylphenyl)-

• Inchi： 1S/C14H12N2/c1-10-3-5-12(6-4-10)13-7-8-16-11(2)14(13)9-15/h3-8H,1-2H3
• InChI Key： XDPCRIJXPHPKFZ-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC(C2=CC=C(C)C=C2)=C1C#N

Computed Properties

• Exact Mass: 208.10016

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Melting Point: 143 °C
• Boiling Point: 352.5±30.0 °C(Predicted)
• PSA: 36.68
• pka: 3.05±0.18(Predicted)